Cas no 1805610-05-2 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate
• CAS No: 1805610-05-2
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4805562
• Update Time: 2025-06-11

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)7-3-5(8(12)13)6(4-11)9(14)15-7/h3,8H,2,4H2,1H3
• InChI Key： XJUFDVDIMKNPOV-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(=O)OCC)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805610-05-2): A Comprehensive Overview

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805610-05-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate features a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a fluorine atom, along with an ester functionality. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various research endeavors.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate, the difluoromethyl and fluorine substituents are expected to enhance its pharmacological profile, potentially leading to improved drug-like properties.

The bromomethyl group in Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate provides a reactive site for further chemical modifications. This functional group can be utilized in various synthetic transformations, such as nucleophilic substitution reactions, to generate a diverse array of derivatives. These derivatives may exhibit enhanced biological activities or improved pharmacokinetic profiles, making them valuable candidates for preclinical and clinical evaluation.

In the context of medicinal chemistry, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate has been explored as a lead compound for the development of novel therapeutic agents. Its unique structural features make it suitable for targeting specific biological pathways or receptors. For instance, recent research has shown that compounds with similar structural motifs have demonstrated promising activity against various diseases, including cancer and neurodegenerative disorders.

The ester functionality in Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate can be hydrolyzed under physiological conditions to release the corresponding carboxylic acid. This property is particularly relevant in drug design, as esters can serve as prodrugs that are activated in vivo to exert their therapeutic effects. The hydrolysis of the ester bond can also influence the pharmacokinetic properties of the compound, such as its absorption, distribution, metabolism, and excretion (ADME) profile.

In addition to its potential as a therapeutic agent, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate has been investigated for its utility in chemical biology research. The compound can be used as a tool molecule to probe specific biological processes or to study protein-ligand interactions. Its ability to undergo chemical modifications makes it a valuable reagent for generating labeled derivatives or affinity probes.

The synthesis of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient preparation of this compound and its analogs. For example, transition-metal-catalyzed cross-coupling reactions and directed C-H functionalization strategies have been employed to construct the complex pyridine framework with high regioselectivity and stereoselectivity.

The characterization of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate is crucial for ensuring its quality and suitability for various applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure and purity of the compound. These methods provide detailed information about the molecular structure and help identify any impurities or by-products that may affect its performance.

In conclusion, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805610-05-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel therapeutic agents and advancing our understanding of biological processes. Ongoing research continues to explore the full potential of this compound, paving the way for innovative solutions in drug discovery and chemical biology.